Cas no 1170202-73-9 (N-(1,3-Dimethyl-1H-pyrazol-4-yl)methylcyclopropanamine)

• Product Name: N-(1,3-Dimethyl-1H-pyrazol-4-yl)methylcyclopropanamine
• CAS No: 1170202-73-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD09701801
• CID: 1206523
• PubChem ID: 25220769
• Update Time: 2025-04-20

N-(1,3-Dimethyl-1H-pyrazol-4-yl)methylcyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-[(1,3-dimethyl-1h-pyrazol-4-yl)methyl]-cyclopropanamine
• STK352213
• N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]cyclopropanamine
• 1170202-73-9
• cyclopropyl[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]amine
• N-((1,3-Dimethyl-1H-pyrazol-4-yl)methyl)cyclopropanamine
• N-[(1,3-dimethylpyrazol-4-yl)methyl]cyclopropanamine
• AKOS005167859
• N-CYCLOPROPYL-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• EN300-231640
• ALBB-009798
• LS-03273
• MFCD09701801
• N-(1,3-Dimethyl-1H-pyrazol-4-yl)methylcyclopropanamine

• MDL： MFCD09701801
• Inchi： 1S/C9H15N3/c1-7-8(6-12(2)11-7)5-10-9-3-4-9/h6,9-10H,3-5H2,1-2H3
• InChI Key： XZQKTGXMGZPRBA-UHFFFAOYSA-N
• SMILES： N(CC1=CN(C)N=C1C)C1CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.8Ų

N-(1,3-Dimethyl-1H-pyrazol-4-yl)methylcyclopropanamine Security Information

• HazardClass：IRRITANT